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Compound of Interest

Compound Name: N9-Isopropylolomoucine

Cat. No.: B1666366 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of N9-Isopropylolomoucine, a potent inhibitor of cyclin-dependent kinases.

Adherence to these procedures is vital to ensure a safe laboratory environment and

compliance with regulatory standards.

Summary of Key Quantitative Data
A thorough understanding of a chemical's properties is foundational to its safe handling and

disposal. The following table summarizes the available quantitative data for N9-
Isopropylolomoucine.

Property Value

Molecular Formula C₁₇H₂₂N₆O

Molecular Weight 326.4 g/mol

Appearance Solid

Purity ≥98% (HPLC)

Storage Temperature -20°C
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Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedures for the disposal of N9-
Isopropylolomoucine, synthesized from its Safety Data Sheet (SDS). This process is

designed to minimize risk to personnel and the environment.

Step 1: Personal Protective Equipment (PPE) and Safety Precautions

Before handling N9-Isopropylolomoucine for disposal, it is imperative to be outfitted with the

appropriate personal protective equipment. This is the first line of defense against accidental

exposure.

Hand Protection: Wear chemically resistant gloves, such as nitrile rubber. Always inspect

gloves for integrity before use.

Eye and Face Protection: Use safety glasses with side shields or chemical safety goggles.

Respiratory Protection: In cases of dust formation or inadequate ventilation, a NIOSH-

approved respirator is necessary.

Protective Clothing: A lab coat or other protective garments should be worn to prevent skin

contact.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

avoid the inhalation of any dust or aerosols.

Step 2: Waste Collection and Storage

Proper containment of N9-Isopropylolomoucine waste is crucial to prevent contamination.

Waste Container: Use a designated, clearly labeled, and sealable container for the collection

of solid N9-Isopropylolomoucine waste.

Labeling: The waste container must be labeled with the full chemical name ("N9-
Isopropylolomoucine") and appropriate hazard warnings.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.
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Step 3: Final Disposal Method

The ultimate disposal of N9-Isopropylolomoucine must be conducted by a licensed and

qualified waste disposal service.[1] Under no circumstances should this chemical be disposed

of down the drain or in regular trash.[1]

Licensed Chemical Destruction: The recommended method of disposal is through a licensed

chemical destruction plant.[1]

Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to

neutralize harmful combustion byproducts.[1]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the chemical waste in accordance with local, state, and federal

regulations.

Step 4: Decontamination of Empty Containers

Empty containers that once held N9-Isopropylolomoucine must also be treated as hazardous

waste until properly decontaminated.

Triple Rinsing: Containers can be triple rinsed with an appropriate solvent. The rinsate must

be collected and disposed of as chemical waste.

Puncturing: After decontamination, the packaging can be punctured to render it unusable for

other purposes.[1]

Disposal of Decontaminated Containers: Once decontaminated, containers may be offered

for recycling or disposed of in a sanitary landfill, as permitted by local regulations.[1]

Disposal Workflow
The following diagram illustrates the logical flow of the N9-Isopropylolomoucine disposal

process, from initial preparation to final disposition.
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Caption: Workflow for the proper disposal of N9-Isopropylolomoucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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